Inhibitors inhibitors | Vulcanchem An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.

VCID Product Name CAS No. MF
VC0007038 Ldl-IN-3 C24H36O3Si
VC0004790 GPi688 C19H18ClN3O4S
VC0004745 BYK 49187 C19H21N5O
VC0007384 Bay 41-4109 racemate C18H13ClF3N3O2
VC0004338 RS100329 hydrochloride C20H26ClF3N4O3
VC0004199 2-PMDQ C21H23N5O
VC0003193 Dofequidar fumarate C34H35N3O7
VC0001528 Copanlisib 1032568-63-0 C23H28N8O4
VC0006972 D18024 110406-33-2 C29H31ClFN3O
VC0001824 Gdc 0834 1133432-49-1 C33H36N6O3S
VC0001826 Cefozopran 113359-04-9 C19H17N9O5S2
VC0001881 Tiagabine 115103-54-3 C20H25NO2S2
VC0002054 Gadoteridol 120066-54-8 C17H29GdN4O7
VC0006268 1,2-Ethanediamine, N,N-dimethyl-N'-(2-(2-thienyl)-4-quinolinyl)- 133671-68-8 C17H19N3S
VC0006246 Jtv-519 free base 145903-06-6 C25H32N2O2S
VC0003711 Ftaxilide 19368-18-4 C16H15NO3
VC0003775 SB-269970 201038-74-6 C18H28N2O3S
VC0006019 PF-04859989 34783-48-7 C9H10N2O2
VC0005357 Lapatinib 388082-78-8 C29H26ClFN4O4S
VC0005919 Naphthonone 7114-11-6 C16H16O2
VC0004313 (R)-(+)-8-Hydroxy-DPAT hydrobromide 78095-19-9 C16H26BrNO
VC0004183 FG 7142 78538-74-6 C13H11N3O
VC0006075 (E)-1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3-(furan-2-yl)prop-2-en-1-one 859671-40-2 C18H19NO4
VC0006303 2-Thiophenecarboxamide, 5-[6-[(4-methyl-1-piperazinyl)methyl]-1H-benzimidazol-1-yl]-3-[(1S)-1-[2-(trifluoromethyl)phenyl]ethoxy]- 929095-27-2 C27H28F3N5O2S
VC0005827 A-803467 944261-74-9 C19H16ClNO4